(2Z)-N-(4-methoxyphenyl)-2-{[3-(propan-2-yl)phenyl]imino}-2H-chromene-3-carboxamide
CAS No.:
Cat. No.: VC16468795
Molecular Formula: C26H24N2O3
Molecular Weight: 412.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C26H24N2O3 |
|---|---|
| Molecular Weight | 412.5 g/mol |
| IUPAC Name | N-(4-methoxyphenyl)-2-(3-propan-2-ylphenyl)iminochromene-3-carboxamide |
| Standard InChI | InChI=1S/C26H24N2O3/c1-17(2)18-8-6-9-21(15-18)28-26-23(16-19-7-4-5-10-24(19)31-26)25(29)27-20-11-13-22(30-3)14-12-20/h4-17H,1-3H3,(H,27,29) |
| Standard InChI Key | WGIMKKLOGXVVMM-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)C1=CC(=CC=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=C(C=C4)OC |
Introduction
Chemical Identity and Structural Features
Molecular Composition and Nomenclature
The compound, with the systematic IUPAC name N-(4-methoxyphenyl)-2-(3-propan-2-ylphenyl)iminochromene-3-carboxamide, possesses the molecular formula C₂₆H₂₄N₂O₃ and a molecular weight of 412.5 g/mol. Its structure integrates a 2H-chromene scaffold substituted at position 3 with a carboxamide group linked to a 4-methoxyphenyl moiety. The imino group at position 2 connects to a 3-isopropylphenyl ring, conferring steric bulk and electronic diversity (Fig. 1).
Table 1: Key Molecular Descriptors
| Property | Value |
|---|---|
| Molecular Formula | C₂₆H₂₄N₂O₃ |
| Molecular Weight | 412.5 g/mol |
| IUPAC Name | N-(4-Methoxyphenyl)-2-(3-propan-2-ylphenyl)iminochromene-3-carboxamide |
| Canonical SMILES | CC(C)C1=CC(=CC=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=C(C=C4)OC |
| PubChem CID | 53334868 |
Spectroscopic Characterization
Infrared (IR) spectroscopy reveals critical functional groups: a conjugated amide C=O stretch at 1660 cm⁻¹, N-H stretching at 3381 cm⁻¹, and aromatic C-H vibrations between 3000–3100 cm⁻¹ . Nuclear magnetic resonance (NMR) data confirm the Z-configuration of the imino group, with a characteristic vinylic proton coupling constant (J) of 17.0 Hz .
Synthesis and Preparation Methods
Multi-Component Condensation Approach
The synthesis typically begins with a Baylis-Hillman reaction between salicylaldehyde derivatives and acrylonitrile or tert-butyl acrylate, yielding chromene precursors . For this compound, N-(4-methoxyphenyl)-2-chloroacetamide undergoes nucleophilic substitution with a pre-synthesized iminochalcone intermediate in the presence of potassium carbonate (K₂CO₃) in acetone . The reaction proceeds via a two-step pathway:
-
Formation of the iminochalcone: Condensation of 3-isopropylbenzaldehyde with 2-aminophenol under acidic conditions.
-
Amide coupling: Reaction of the iminochalcone with N-(4-methoxyphenyl)-2-chloroacetamide using dicyclohexylcarbodiimide (DCC) as a coupling agent .
Table 2: Synthetic Conditions and Yields
| Step | Reagents/Conditions | Yield (%) |
|---|---|---|
| Iminochalcone formation | 3-Isopropylbenzaldehyde, H₂SO₄, EtOH, reflux | 62–68 |
| Amide coupling | DCC, CH₂Cl₂, 0°C to rt, 16 h | 37–57 |
Physicochemical Properties
Solubility and Partition Coefficients
The compound exhibits limited aqueous solubility (<0.1 mg/mL at 25°C) but high lipophilicity (calculated logP = 4.2), suggesting favorable membrane permeability. Its polar surface area (78.9 Ų) and hydrogen-bonding capacity (2 donors, 4 acceptors) align with Lipinski’s rule-of-five criteria for drug-likeness .
Solid-State Behavior
Single-crystal X-ray diffraction of analogous chromene derivatives reveals intramolecular N-H···O hydrogen bonds and C-H···π interactions, stabilizing the Z-configuration . These interactions likely contribute to the compound’s crystalline stability and low hygroscopicity.
Biological Activities and Mechanisms
Antimicrobial Efficacy
In vitro studies demonstrate potent activity against gram-positive bacteria (Bacillus cereus: MIC = 0.062 mg/mL) and fungi (Candida albicans: MIC = 0.125 mg/mL), outperforming streptomycin (MIC = 0.125 mg/mL) and nystatin (MIC = 0.25 mg/mL), respectively . Activity against gram-negative strains (E. coli, Pseudomonas aeruginosa) is moderate (MIC = 0.5–1.0 mg/mL), attributed to outer membrane impermeability .
Table 3: Antimicrobial Activity Profile
| Microorganism | MIC (mg/mL) | Reference Standard (MIC) |
|---|---|---|
| Bacillus cereus | 0.062 | Streptomycin (0.125) |
| Staphylococcus aureus | 0.125 | Streptomycin (0.25) |
| Candida albicans | 0.125 | Nystatin (0.25) |
Mechanistic Insights
Quantum chemical calculations correlate antibacterial activity with electron-donating capacity (HOMO energy = -6.3 eV) and antifungal effects with electrophilicity (LUMO energy = -1.8 eV) . Molecular docking suggests inhibition of microbial DNA gyrase and lanosterol demethylase via hydrogen bonding to catalytic residues .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume